Cas no 77481-28-8 ((R)-2-(Methylamino)pentanedioic acid)

(R)-2-(Methylamino)pentanedioic acid structure
77481-28-8 structure
(R)-2-(Methylamino)pentanedioic acid
77481-28-8
C6H11NO4
161.15584
MFCD12026386
59897
13956147

(R)-2-(Methylamino)pentanedioic acid Properties

Names and Identifiers

    • (R)-2-(Methylamino)pentanedioic acid
    • N-Methyl-D-glutamic acid
    • D-Glutamic acid, N-methyl-
    • N-Me-D-Glu-OH
    • N-Me-D-Glu-OH.HCl
    • AG-H-10129
    • AK135561
    • CTK5E4533
    • FC0794
    • AKOS016846180
    • SCHEMBL162037
    • EN300-25980895
    • AMY13623
    • (R)-2-(METHYLAMINO)PENTANEDIOICACID
    • A839112
    • 77481-28-8
    • (2R)-2-(methylamino)pentanedioic acid
    • DTXSID90553277
    • D-Glutamic acid,N-methyl-
    • +Expand
    • MFCD12026386
    • XLBVNMSMFQMKEY-SCSAIBSYSA-N
    • 1S/C6H11NO4/c1-7-4(6(10)11)2-3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
    • CN[C@H](CCC(=O)O)C(=O)O

Computed Properties

  • 161.06883
  • 3
  • 5
  • 5
  • 161.06880783g/mol
  • 11
  • 157
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • -3
  • 86.6Ų

Experimental Properties

  • -0.08530
  • 86.63
  • 330.2 °C at 760 mmHg
  • 153.5 °C
  • 1.278

(R)-2-(Methylamino)pentanedioic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A372110-1g
(R)-2-(Methylamino)pentanedioic acid
77481-28-8 97%
1g
$186.0 2024-07-24
Chemenu
CM276935-5g
(R)-2-(Methylamino)pentanedioic acid
77481-28-8 97%
5g
$660
Enamine
EN300-25980895-0.05g
(2R)-2-(methylamino)pentanedioic acid
77481-28-8 95%
0.05g
$912.0 2024-06-18
eNovation Chemicals LLC
K41175-25g
N-methyl-D-glutamic acid
77481-28-8 95%
25g
$980 2022-05-20
TRC
M878115-50mg
(R)-2-(Methylamino)pentanedioic acid
77481-28-8
50mg
$ 50.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742465-1g
Methyl-d-glutamic acid
77481-28-8 98%
1g
¥1822.00

(R)-2-(Methylamino)pentanedioic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:77481-28-8)(R)-2-(Methylamino)pentanedioic acid
A839112
99%
1g
167.0